N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide

• IUPAC Name: N-methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide
• InChI: InChI=1S/C14H20N2OS/c1-7-8-12(17)16(6)11(5)13-10(4)15-14(18-13)9(2)3/h9,11H,1-6H3
• InChI Key: ODYUOHUGAGCJGM-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N(C)C(C)C1=C(N=C(S1)C(C)C)C
• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol

Description

N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide, also known as MPTP, is a synthetic compound that has been used in scientific research to study the effects of Parkinson's disease on the brain. MPTP is a neurotoxin that has been shown to cause damage to the dopaminergic neurons in the brain, leading to symptoms similar to those seen in Parkinson's disease.

Mechanism of Action

N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide is converted to MPP+ (1-methyl-4-phenylpyridinium) in the brain by the enzyme monoamine oxidase B. MPP+ is then taken up by dopaminergic neurons via the dopamine transporter. Once inside the neuron, MPP+ interferes with the electron transport chain in the mitochondria, leading to cell death.
Biochemical and Physiological Effects:
N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide has been shown to cause damage to the dopaminergic neurons in the brain, leading to symptoms similar to those seen in Parkinson's disease. The loss of dopaminergic neurons results in a decrease in dopamine levels in the brain, leading to symptoms such as tremors, rigidity, and bradykinesia. N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide has also been shown to cause oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide has several advantages for use in lab experiments. It is a well-established neurotoxin that has been extensively studied, and its effects on the brain are well-characterized. N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide can be used to create animal models of Parkinson's disease, allowing researchers to study the disease in a controlled setting.
However, there are also limitations to the use of N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide in lab experiments. N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide is a potent neurotoxin that can cause irreversible damage to the brain. It is also difficult to control the dose of N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide given to animals, which can lead to variability in the results obtained.

Future Directions

There are several future directions for research involving N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide. One area of research is the development of new drugs to treat Parkinson's disease. N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide can be used to screen potential drug candidates for their ability to protect dopaminergic neurons from damage.
Another area of research is the development of new animal models of Parkinson's disease. Current animal models of Parkinson's disease have limitations, and the use of N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide in combination with other neurotoxins may lead to the development of more accurate models.
Finally, research is needed to better understand the mechanisms of action of N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide and its effects on the brain. This knowledge may lead to the development of new treatments for Parkinson's disease and other neurodegenerative disorders.
Conclusion:
N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide is a synthetic compound that has been used extensively in scientific research to study the effects of Parkinson's disease on the brain. It is a potent neurotoxin that has been shown to cause damage to the dopaminergic neurons in the brain, leading to symptoms similar to those seen in Parkinson's disease. N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide has several advantages for use in lab experiments, but there are also limitations to its use. Future research involving N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide may lead to the development of new treatments for Parkinson's disease and other neurodegenerative disorders.

Synthesis Methods

N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the use of hazardous chemicals and should only be performed by trained professionals in a laboratory setting.

Scientific Research Applications

N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide has been used extensively in scientific research to study the effects of Parkinson's disease on the brain. It has been shown to cause damage to the dopaminergic neurons in the brain, leading to symptoms similar to those seen in Parkinson's disease. N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide has also been used to study the mechanisms of action of drugs used to treat Parkinson's disease.